Cas no 94041-93-7 (2,3-dimethyl-4-phenylbut-3-enoic acid)

• Product Name: 2,3-dimethyl-4-phenylbut-3-enoic acid
• CAS No: 94041-93-7
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 4342111
• PubChem ID: 13383324
• Update Time: 2025-04-24

2,3-dimethyl-4-phenylbut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2,3-dimethyl-4-phenyl-
• 2,3-dimethyl-4-phenylbut-3-enoic acid
• 94041-93-7
• EN300-1879488
• SCHEMBL963182

• Inchi： 1S/C12H14O2/c1-9(10(2)12(13)14)8-11-6-4-3-5-7-11/h3-8,10H,1-2H3,(H,13,14)
• InChI Key： DEJADAYPXVOUBB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)C(C)=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 190.099379685Da
• Monoisotopic Mass: 190.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives